Cas no 2094384-49-1 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic acid
• CAS No: 2094384-49-1
• MF: C₂₄H₂₉NO₄
• MW: 395.491367101669
• MDL: MFCD31559870
• CID: 5193633
• PubChem ID: 124253876
• Update Time: 2025-05-20

2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-heptyl-
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic acid

• MDL： MFCD31559870
• Inchi： 1S/C24H29NO4/c1-2-3-4-5-10-15-25(16-23(26)27)24(28)29-17-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,22H,2-5,10,15-17H2,1H3,(H,26,27)
• InChI Key： ABKCMMSVXKSBCA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CCCCCCC

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic Acid (CAS No. 2094384-49-1)

2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic acid, identified by its CAS number 2094384-49-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound features a unique structural framework that combines a fluorenyl moiety with a heptylaminocarbonyl group, making it a promising candidate for various biochemical applications.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure suggests potential utility in peptide synthesis and proteomics research. The Fmoc group is widely recognized for its role as an amino protecting group in solid-phase peptide synthesis, facilitating efficient and controlled peptide bond formation. This characteristic makes 2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic acid a valuable tool in the development of novel peptides and proteins.

Additionally, the heptylamino part of the molecule introduces a longer alkyl chain, which can influence the compound's solubility, bioavailability, and interactions with biological targets. Such structural modifications are often employed to optimize pharmacokinetic properties and enhance binding affinity to specific receptors or enzymes.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacological profiles. The fluorenyl group, in particular, has been extensively studied for its ability to enhance the binding affinity and selectivity of drug candidates. This has led to numerous investigations into fluorenyl-based derivatives as potential therapeutic agents.

The heptylaminocarbonyl moiety also plays a crucial role in the compound's overall properties. The carbonyl group can participate in hydrogen bonding interactions, which are essential for molecular recognition processes. Furthermore, the heptyl chain can provide steric hindrance, influencing the compound's orientation and binding mode in biological systems.

Recent studies have explored the potential applications of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic acid in the context of drug discovery and development. For instance, researchers have investigated its efficacy as a modulator of enzyme activity and as a scaffold for designing novel inhibitors. The compound's ability to interact with biological targets through multiple binding sites makes it a versatile tool for pharmacological research.

The synthesis of this compound involves multi-step organic reactions, including functional group transformations and protective group strategies. The use of advanced synthetic techniques ensures high purity and yield, which are critical for pharmaceutical applications. The integration of computational methods such as molecular modeling and quantum mechanics has further refined the synthetic pathways, enabling more efficient production processes.

The biochemical properties of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic acid have been extensively characterized through various spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure and dynamics, contributing to a better understanding of its behavior in biological systems.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(heptyl)amino)acetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new insights into its biochemical properties, this compound is poised to play an increasingly important role in drug discovery and biotechnology.